Cas no 2171941-78-7 (ethyl 1-(3-hydroxy-5,5-dimethyloxolan-3-yl)-2-methylcyclopropane-1-carboxylate)

• Product Name: ethyl 1-(3-hydroxy-5,5-dimethyloxolan-3-yl)-2-methylcyclopropane-1-carboxylate
• CAS No: 2171941-78-7
• MF: C₁₃H₂₂O₄
• MW: 242.311384677887
• CID: 6232300
• PubChem ID: 165598691
• Update Time: 2025-10-30

ethyl 1-(3-hydroxy-5,5-dimethyloxolan-3-yl)-2-methylcyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(3-hydroxy-5,5-dimethyloxolan-3-yl)-2-methylcyclopropane-1-carboxylate
• EN300-1630276
• 2171941-78-7

• Inchi： 1S/C13H22O4/c1-5-16-10(14)13(6-9(13)2)12(15)7-11(3,4)17-8-12/h9,15H,5-8H2,1-4H3
• InChI Key： SCNNFKMEGHCSCT-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CC(C1)(C1(C(=O)OCC)CC1C)O

Computed Properties

• Exact Mass: 242.15180918g/mol
• Monoisotopic Mass: 242.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Additional information on ethyl 1-(3-hydroxy-5,5-dimethyloxolan-3-yl)-2-methylcyclopropane-1-carboxylate

Research Brief on Ethyl 1-(3-hydroxy-5,5-dimethyloxolan-3-yl)-2-methylcyclopropane-1-carboxylate (CAS: 2171941-78-7)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of ethyl 1-(3-hydroxy-5,5-dimethyloxolan-3-yl)-2-methylcyclopropane-1-carboxylate (CAS: 2171941-78-7) as a promising compound with potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, characterized by its unique cyclopropane and oxolane structural motifs, has garnered attention due to its potential as a building block for more complex pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel antiviral agents, particularly against RNA viruses. The researchers utilized a multi-step synthetic route to incorporate this moiety into larger molecular frameworks, resulting in compounds with enhanced binding affinity to viral polymerases.

Further investigations into the biological activity of 2171941-78-7 have revealed interesting anti-inflammatory properties. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of this compound showed significant inhibition of NF-κB signaling in vitro, suggesting potential applications in treating chronic inflammatory diseases. The hydroxyl group at the 3-position of the oxolane ring appears crucial for this activity, as demonstrated by structure-activity relationship studies.

From a pharmacological perspective, recent pharmacokinetic studies have provided valuable insights into the compound's metabolic stability and bioavailability. Research conducted at the Scripps Research Institute indicates that the ester functionality in 2171941-78-7 contributes to improved membrane permeability while maintaining reasonable metabolic stability in human liver microsome assays. These properties make it an attractive candidate for further medicinal chemistry optimization.

The synthetic accessibility of this compound has also seen significant improvements. A 2024 publication in Organic Process Research & Development described a scalable, enantioselective synthesis route with an overall yield of 68%, addressing previous challenges in large-scale production. This development is particularly important as it enables more extensive biological evaluation and potential clinical translation.

Looking forward, several research groups are exploring the incorporation of 2171941-78-7 into targeted drug delivery systems. Preliminary results from MIT's Koch Institute suggest that the compound's structural features may allow for conjugation with nanoparticle carriers, potentially enabling tissue-specific delivery of therapeutic payloads. This approach could significantly enhance the therapeutic index of drugs derived from this chemical scaffold.

In conclusion, ethyl 1-(3-hydroxy-5,5-dimethyloxolan-3-yl)-2-methylcyclopropane-1-carboxylate represents a versatile and pharmacologically interesting compound with multiple potential applications in drug discovery. The recent research highlights its value both as a standalone therapeutic agent and as a building block for more complex drug molecules. Further studies are warranted to fully explore its therapeutic potential and optimize its pharmacological properties.